Cas no 65857-58-1 (2-(thiophen-3-yl)propanal)

• Product Name: 2-(thiophen-3-yl)propanal
• CAS No: 65857-58-1
• MF: C₇H₈OS
• MW: 140.202820777893
• CID: 2104646
• PubChem ID: 12477281
• Update Time: 2025-06-13

2-(thiophen-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(thiophen-3-yl)propanal
• 2-thiophen-3-yl-propionaldehyde
• YPWGRPBZJBMRBG-UHFFFAOYSA-N
• 3-Thiopheneacetaldehyde, alpha-methyl-

• Inchi： 1S/C7H8OS/c1-6(4-8)7-2-3-9-5-7/h2-6H,1H3
• InChI Key： YPWGRPBZJBMRBG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 103
• Topological Polar Surface Area: 45.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 2-(thiophen-3-yl)propanal

Research Brief on 2-(Thiophen-3-yl)propanal (CAS: 65857-58-1) in Chemical Biology and Pharmaceutical Applications

2-(Thiophen-3-yl)propanal (CAS: 65857-58-1) is an important organic compound with a thiophene ring and an aldehyde functional group, which has garnered significant attention in chemical biology and pharmaceutical research. Recent studies have explored its potential as a versatile building block for the synthesis of bioactive molecules, particularly in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 2-(thiophen-3-yl)propanal as a precursor for the synthesis of novel heterocyclic compounds with antimicrobial properties. The study demonstrated that derivatives of this compound exhibited promising activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, highlighting its potential as a scaffold for developing new antibiotics.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the role of 2-(thiophen-3-yl)propanal in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study reported that thiophene-containing aldehydes, including 2-(thiophen-3-yl)propanal, could be effectively modified to produce potent inhibitors of specific PPIs involved in cancer progression. These findings suggest that this compound could serve as a valuable tool in oncology drug discovery.

From a synthetic chemistry perspective, 2-(thiophen-3-yl)propanal has been utilized in asymmetric catalysis and multicomponent reactions. A 2022 paper in Advanced Synthesis & Catalysis described its use in the enantioselective synthesis of chiral intermediates for pharmaceutical applications. The study highlighted the compound's reactivity and versatility, making it a useful starting material for complex molecular architectures.

In addition to its applications in drug discovery, 2-(thiophen-3-yl)propanal has also been investigated for its potential in agrochemical research. A recent report in Pest Management Science discussed its derivatives as eco-friendly pesticides with low toxicity to non-target organisms. This aligns with the growing demand for sustainable agricultural solutions, further expanding the compound's industrial relevance.

In conclusion, 2-(thiophen-3-yl)propanal (CAS: 65857-58-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications—ranging from antimicrobial agents to cancer therapeutics and agrochemicals—underscore its versatility. Future research should focus on optimizing its derivatives for enhanced efficacy and safety, paving the way for its potential clinical and industrial applications.